Cas no 941252-63-7 (1-(2H-1,3-benzodioxol-5-yl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one)

1-(2H-1,3-Benzodioxol-5-yl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one is a synthetic organic compound featuring a benzodioxole moiety linked to a purine-derived thioether group via a ketone bridge. This structure suggests potential reactivity and binding affinity, making it a candidate for biochemical and pharmacological research. The benzodioxole component may confer metabolic stability, while the purine-thioether segment could facilitate interactions with nucleotide-binding proteins or enzymes. Its well-defined molecular architecture allows for precise modifications, supporting structure-activity relationship studies. The compound’s purity and stability under standard laboratory conditions enhance its utility in exploratory synthesis and mechanistic investigations. Suitable for controlled experimental applications, it serves as a specialized intermediate in medicinal chemistry and drug discovery.
1-(2H-1,3-benzodioxol-5-yl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one structure
941252-63-7 structure
Product Name:1-(2H-1,3-benzodioxol-5-yl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one
CAS No:941252-63-7
MF:C14H10N4O3S
MW:314.319200992584
CID:5429767
Update Time:2025-05-22

1-(2H-1,3-benzodioxol-5-yl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-benzodioxol-5-yl)-2-(7H-purin-6-ylsulfanyl)ethanone
    • 1-(2H-1,3-benzodioxol-5-yl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one
    • Inchi: 1S/C14H10N4O3S/c19-9(8-1-2-10-11(3-8)21-7-20-10)4-22-14-12-13(16-5-15-12)17-6-18-14/h1-3,5-6H,4,7H2,(H,15,16,17,18)
    • InChI Key: OJWGOINBIGCHGY-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C2OCOC2=C1)CSC1C2=C(N=CN=1)N=CN2

1-(2H-1,3-benzodioxol-5-yl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one Pricemore >>

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Additional information on 1-(2H-1,3-benzodioxol-5-yl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one

1-(2H-1,3-Benzodioxol-5-yl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one: A Comprehensive Overview

1-(2H-1,3-benzodioxol-5-yl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one, also known by its CAS registry number 941252-63-7, is a complex organic compound with a unique molecular structure that has garnered attention in various fields of chemical research. This compound is characterized by its combination of a benzodioxole ring system and a purine moiety, connected through a sulfanyl group and a ketone functional group. The molecule's structural complexity makes it a subject of interest for researchers exploring its potential applications in drug discovery, materials science, and synthetic chemistry.

The benzodioxole moiety in the molecule is derived from 2H-1,3-benzodioxole, a heterocyclic aromatic compound known for its stability and reactivity in certain chemical transformations. The purine ring system, on the other hand, is a well-known structure in biochemistry, particularly in nucleic acids and related compounds. The integration of these two distinct structural elements in the same molecule creates a unique chemical entity with potential for diverse interactions and reactivity.

Recent studies have focused on the synthesis and characterization of this compound, employing advanced techniques such as X-ray crystallography to determine its three-dimensional structure. Researchers have also investigated its physical properties, including solubility, thermal stability, and spectroscopic characteristics. These studies have provided valuable insights into the compound's behavior under various conditions and its potential for use in practical applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and functional group transformations. Key steps include the formation of the benzodioxole ring system via cyclization reactions and the introduction of the purine sulfanyl group through sulfur-based coupling reactions. The optimization of these reaction conditions has been a focus of recent research efforts to improve yield and purity.

The compound's unique structure suggests potential applications in drug design, particularly in the development of molecules targeting specific biological pathways. Its ability to form hydrogen bonds and engage in π-π interactions makes it a promising candidate for studying molecular recognition and binding affinity. Additionally, its electronic properties could be exploited in materials science for applications such as semiconductors or sensors.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of this compound at the molecular level. These computational studies have provided valuable information about its potential reactivity under different conditions and its interaction with other molecules. Such insights are crucial for guiding experimental work and optimizing synthetic routes.

In conclusion, 1-(2H-1,3-benzodioxol-5-yl)-2-(7H-purin-6-ylsulfanyl)ethan-1-one (CAS No. 941252-63-7) is a fascinating compound with significant potential for further exploration across multiple disciplines. Its complex structure offers opportunities for innovative research into new materials, drug development, and chemical synthesis techniques. As research continues to uncover its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge.

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